Cas no 89013-81-0 (7-Oxabicyclo[4.1.0]heptane-3,4-dicarboxylic acid, dinonadecyl ester)

• Product Name: 7-Oxabicyclo[4.1.0]heptane-3,4-dicarboxylic acid, dinonadecyl ester
• CAS No: 89013-81-0
• MF: C₄₆H₈₆O₅
• MW: 719.172055721283
• CID: 615878
• PubChem ID: 71321441
• Update Time: 2025-04-19

7-Oxabicyclo[4.1.0]heptane-3,4-dicarboxylic acid, dinonadecyl ester Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[4.1.0]heptane-3,4-dicarboxylic acid, dinonadecyl ester
• dinonadecyl 7-oxabicyclo[4.1.0]heptane-3,4-dicarboxylate
• 89013-81-0
• DTXSID00751262

• Inchi： 1S/C46H86O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-49-45(47)41-39-43-44(51-43)40-42(41)46(48)50-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h41-44H,3-40H2,1-2H3
• InChI Key： HIVGEEXONJVUAL-UHFFFAOYSA-N
• SMILES： O1C2CC(C(=O)OCCCCCCCCCCCCCCCCCCC)C(C(=O)OCCCCCCCCCCCCCCCCCCC)CC12

Computed Properties

• Exact Mass: 718.64752584g/mol
• Monoisotopic Mass: 718.64752584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 51
• Rotatable Bond Count: 40
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 18.9
• Topological Polar Surface Area: 65.1Ų